This study concerns a numerical analysis of the meshing temperature for a multicomponent nylon gear by incorporating typical viscoelastic responses of polymers. Firstly, the generalized Maxwell mod...

Additive manufacturing is the most widely used approach to fabricating cellular structures. Research interests in auxetics are increasing due to their unique properties like impact energy absorptio...

This paper discusses the experimentally obtained results of fracture toughness and fatigue crack growth rates of dissimilar metal-welded joints of Inconel 718 to Nimonic 80A. The dissimilar metal-w...

Friction and wear tests were performed on five Cu-based materials and three polyether ether ketone (PEEK)-based composites sliding against 17-4PH and 42CrMo4 coated with tungsten carbide-reinforced...

Residual stress is an important factor affecting structural deformation, which seriously reduces the dimensional accuracy, fatigue strength, and safety of structural parts. In this study, a coupled...

Distribution of weld-induced residual stress plays a significant effect on the service life of a welded component. The accumulation of high residual stress accelerates the crack propagation even if...

In this article, the indentation creep characteristics and the microstructures are assessed for the friction stir welded modified 9Cr-1Mo steel and LN-type 316 SS dissimilar joint. Microstructures ...

The research objective of this work is to reuse graphite rods recovered from used batteries and utilize them as an additive in SAE20W40 oil to improve the engine parts’ lubrication ability and wear...

The present work is based on numerical simulations of the ballistic behavior of multilayered alumina/aluminum armor plates of varying thicknesses against normal impacts of ogive-nosed steel project...

Destructive testing methods are used to determine the joint characteristics of mechanical joining technologies by testing the joints under different types of loads. In real load cases, however, com...